Cas no 112036-02-9 (6-benzoyl-3,5-diphenylcyclohex-3-en-1-one)

• Product name: 6-benzoyl-3,5-diphenylcyclohex-3-en-1-one
• CAS No: 112036-02-9
• MF: C₂₅H₂₀O₂
• MW: 352.425107002258
• CID: 2607897
• PubChem ID: 14001940

6-benzoyl-3,5-diphenylcyclohex-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 6-benzoyl-3,5-diphenylcyclohex-3-en-1-one
• 2~6~-Benzoyl-2~1~,2~6~-dihydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~5~(2~4~H)-one
• DTXSID30554026
• 112036-02-9

• Inchi： InChI=1S/C25H20O2/c26-23-17-21(18-10-4-1-5-11-18)16-22(19-12-6-2-7-13-19)24(23)25(27)20-14-8-3-9-15-20/h1-16,22,24H,17H2
• InChI Key： OXONLOOFOGOSCC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 352.146329876Da
• Monoisotopic Mass: 352.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 5